Cas no 40435-14-1 ((S)-(+)-1-Phenylethane-1,2-diol 2-tosylate)

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Properties

Names and Identifiers

• (S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate
• (S)-(+)-2-Hydroxy-2-phenylethyl 4-methylbenzenesulfonate
• (S)-2-Hydroxy-2-phenylethyl 4-methylbenzenesulfonate
• [(2S)-2-hydroxy-2-phenylethyl] 4-methylbenzenesulfonate
• (2S)-2-hydroxy-2-phenylethyl 4-methylbenzenesulfonate
• PubChem13841
• IOTJIFRGXYQHAQ-OAHLLOKOSA-N
• (S)-2-(Tosyloxy)-1-phenylethanol
• SBB063578
• FCH3605487
• AX8007607
• AB0024756
• ST2414606
• (s)-1-phenyl-2-(p-tolylsulfonyloxy
• (s)-2-phenyl-2-hydroxyethyl p-toluenesulfonate
• (s)-1-phenyl-2-(p-tolylsulfonyloxy)ethanol
• AKOS015889475
• 40435-14-1
• SCHEMBL1206501
• DS-13645
• (S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate, 98%
• A873340
• (S)-1-phenyl-1,2-ethanediol 2-tosylate
• DTXSID30427145
• (S)-2-Hydroxy-2-phenylethyl4-methylbenzenesulfonate
• C15H16O4S
• MFCD00013428
• CS-W012179
• +Expand

• MDL： MFCD00013428
• InChIKey： IOTJIFRGXYQHAQ-OAHLLOKOSA-N
• Inchi： 1S/C15H16O4S/c1-12-7-9-14(10-8-12)20(17,18)19-11-15(16)13-5-3-2-4-6-13/h2-10,15-16H,11H2,1H3/t15-/m1/s1
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)OC([H])([H])[C@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])O[H]

Computed Properties

• Exact Mass: 292.07693g/mol
• Surface Charge: 0
• XLogP3: 2.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 292.07693g/mol
• Monoisotopic Mass: 292.07693g/mol
• Topological Polar Surface Area: 72Ų
• Heavy Atom Count: 20
• Complexity: 373
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.51470
• PSA: 71.98000
• Refractive Index: 1.59
• Boiling Point: 480.6°C at 760 mmHg
• Melting Point: 74-76 °C (lit.)
• Flash Point: 244.5±27.3 °C
• Color/Form: Not determined
• Solubility: Not determined
• Specific Rotation: 34 º (c=2 in EtOH)
• Optical Activity: [α]20/D +34°, c = 2 in ethanol
• Density: 1.2740

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%